Cas no 19180-77-9 (2H-1,4-Benzoxazin-2-one,octahydro-)
2H-1,4-Benzoxazin-2-one,octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-2-one,octahydro-
- Octahydro-benzo[1,4]oxazin-2-one
- 19180-77-9
- 2H-1,4-Benzoxazin-2-one, octahydro-
- 3,4,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-2-one
- Octahydro-2H-benzo[b][1,4]oxazin-2-one
-
- Inchi: 1S/C8H13NO2/c10-8-5-9-6-3-1-2-4-7(6)11-8/h6-7,9H,1-5H2
- InChI Key: RSUIWLHVBMPSKB-UHFFFAOYSA-N
- SMILES: O1C(CNC2CCCCC12)=O
Computed Properties
- Exact Mass: 155.095
- Monoisotopic Mass: 155.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 0.8
2H-1,4-Benzoxazin-2-one,octahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM512905-1g |
Octahydro-2H-benzo[b][1,4]oxazin-2-one |
19180-77-9 | 97% | 1g |
$505 | 2022-06-12 |
2H-1,4-Benzoxazin-2-one,octahydro- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
Additional information on 2H-1,4-Benzoxazin-2-one,octahydro-
Professional Introduction to 2H-1,4-Benzoxazin-2-one,octahydro (CAS No: 19180-77-9)
2H-1,4-Benzoxazin-2-one,octahydro, identified by the Chemical Abstracts Service Number (CAS No) 19180-77-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule has garnered considerable attention due to its structural complexity and potential biological activities. The octahydro moiety in its name suggests a saturated ring system, which often contributes to unique physicochemical properties and reactivity patterns. In recent years, advancements in synthetic methodologies and computational chemistry have enabled a deeper exploration of its derivatives and applications.
The structure of 2H-1,4-Benzoxazin-2-one,octahydro is characterized by a benzoxazine core linked to an octahydro group. This framework presents multiple sites for functionalization, making it a versatile scaffold for drug discovery. The benzoxazine ring itself is known for its presence in various bioactive natural products and synthetic intermediates. Its stability under different reaction conditions and ability to engage in hydrogen bonding interactions make it particularly valuable in medicinal chemistry.
Recent studies have highlighted the pharmacological potential of derivatives of 2H-1,4-Benzoxazin-2-one,octahydro. Researchers have been exploring its role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. For instance, modifications to the octahydro group have led to compounds with enhanced binding affinity to specific enzyme targets. Computational modeling has played a crucial role in predicting the binding modes of these derivatives, thereby accelerating the design of novel therapeutic agents.
In the realm of synthetic applications, 2H-1,4-Benzoxazin-2-one,octahydro serves as a key intermediate in multi-step organic transformations. The presence of both oxygen and nitrogen atoms in its structure allows for diverse chemical manipulations, including oxidation, reduction, and nucleophilic substitution reactions. Recent innovations in catalytic systems have enabled more efficient and sustainable synthetic routes to this compound and its analogs. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions within the molecule.
The biological evaluation of 2H-1,4-Benzoxazin-2-one,octahydro and its derivatives has revealed intriguing pharmacological profiles. Preclinical studies suggest that certain analogs exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, their interaction with molecular targets involved in neuroprotection has been explored, offering potential therapeutic benefits in neurodegenerative disorders. These findings underscore the importance of this compound as a lead structure for further medicinal chemistry investigations.
Advances in analytical techniques have also contributed to a better understanding of this compound's behavior in biological systems. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm molecular structures and identify degradation products. These tools are essential for ensuring the purity and stability of 2H-1,4-Benzoxazin-2-one,octahydro during storage and application.
The industrial relevance of 2H-1,4-Benzoxazin-2-one,octahydro extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing proprietary derivatives based on this scaffold for clinical development. Collaborative efforts between academia and industry have led to pilot-scale syntheses and preliminary pharmacokinetic studies. These endeavors aim to bridge the gap between laboratory discoveries and commercializable therapeutics.
In conclusion, 2H-1,4-Benzoxazin-2-one,octahydro represents a fascinating compound with broad applications in pharmaceutical research and synthetic chemistry. Its unique structural features and biological potential make it a valuable candidate for further exploration. As computational methods continue to refine drug design strategies and synthetic techniques improve efficiency, this molecule is poised to play a significant role in the development of next-generation therapeutics.
19180-77-9 (2H-1,4-Benzoxazin-2-one,octahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)